Cas no 1361703-36-7 (Methyl 2-chloro-5-(2,3,5-trichlorophenyl)isonicotinate)

• Product Name: Methyl 2-chloro-5-(2,3,5-trichlorophenyl)isonicotinate
• CAS No: 1361703-36-7
• MF: C₁₃H₇Cl₄NO₂
• MW: 351.012179613113
• CID: 4799109
• Update Time: 2025-10-29

Methyl 2-chloro-5-(2,3,5-trichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-(2,3,5-trichlorophenyl)isonicotinate

• Inchi： 1S/C13H7Cl4NO2/c1-20-13(19)8-4-11(16)18-5-9(8)7-2-6(14)3-10(15)12(7)17/h2-5H,1H3
• InChI Key： GPSPUYFJILNWJW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=NC(=CC=1C(=O)OC)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 5.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-5-(2,3,5-trichlorophenyl)isonicotinate

Methyl 2-chloro-5-(2,3,5-trichlorophenyl)isonicotinate (CAS No. 1361703-36-7): A Comprehensive Overview

Methyl 2-chloro-5-(2,3,5-trichlorophenyl)isonicotinate (CAS No. 1361703-36-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural and chemical properties, has been extensively studied for its potential applications in various scientific domains.

The molecular structure of Methyl 2-chloro-5-(2,3,5-trichlorophenyl)isonicotinate consists of an isonicotinate moiety linked to a chlorophenyl group, which contributes to its distinct reactivity and functionality. The presence of multiple chlorine atoms in the aromatic ring enhances its electronic properties, making it a valuable intermediate in synthetic chemistry. This compound's versatility has led to its exploration in the development of novel bioactive molecules.

In recent years, Methyl 2-chloro-5-(2,3,5-trichlorophenyl)isonicotinate has been investigated for its role in medicinal chemistry. Researchers have been particularly interested in its potential as a precursor for designing new therapeutic agents. The compound's ability to undergo various chemical transformations makes it a promising candidate for synthesizing complex pharmacophores. These pharmacophores are essential for developing drugs that target specific biological pathways.

One of the most compelling aspects of Methyl 2-chloro-5-(2,3,5-trichlorophenyl)isonicotinate is its application in the synthesis of heterocyclic compounds. Heterocycles are fundamental structures in many pharmaceuticals and natural products. The isonicotinate moiety in this compound provides a scaffold that can be modified to create diverse chemical entities with potential biological activity. This flexibility has made it a focal point in research aimed at discovering new drug candidates.

The agrochemical industry has also shown interest in Methyl 2-chloro-5-(2,3,5-trichlorophenyl)isonicotinate due to its structural features that suggest efficacy as a precursor for pesticides and herbicides. The chlorophenyl group contributes to the compound's stability and reactivity, which are crucial properties for agrochemical applications. By leveraging this compound's chemical characteristics, scientists aim to develop innovative solutions for crop protection.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 2-chloro-5-(2,3,5-trichlorophenyl)isonicotinate. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These studies are crucial for designing drugs with improved efficacy and reduced side effects. The computational approach has also helped identify new synthetic pathways for this compound, optimizing its production process.

The synthesis of Methyl 2-chloro-5-(2,3,5-trichlorophenyl)isonicotinate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to achieve high yields and purity levels. These techniques include catalytic hydrogenation, palladium-catalyzed cross-coupling reactions, and selective chlorination processes. The optimization of these synthetic routes has been instrumental in making this compound more accessible for research purposes.

The safety profile of Methyl 2-chloro-5-(2,3,5-trichlorophenyl)isonicotinate is another critical area of study. While it is not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure safe laboratory practices. Researchers have conducted toxicity studies to assess its potential effects on human health and the environment. These studies have provided valuable data for developing guidelines on its safe use.

The environmental impact of using Methyl 2-chloro-5-(2,3,5-trichlorophenyl)isonicotinate has also been evaluated. Efforts have been made to minimize waste generation during its synthesis and application processes. Green chemistry principles have been applied to develop more sustainable methods for producing this compound. These efforts align with global initiatives aimed at reducing the ecological footprint of chemical manufacturing.

In conclusion, Methyl 2-chloro-5-(2,3,5-trichlorophenyl)isonicotinate (CAS No. 1361703-36-7) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and innovative crop protection agents. Ongoing research continues to uncover new applications and improve the understanding of this compound's properties and behavior.